Cas no 876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile)
876918-40-0 structure
Product Name:5-Bromo-3-fluoro-2-hydroxybenzonitrile
CAS No:876918-40-0
MF:C7H3BrFNO
MW:216.007224321365
CID:844459
PubChem ID:58076937
Update Time:2025-04-19
5-Bromo-3-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-fluoro-2-hydroxybenzonitrile
- Benzonitrile, 5-bromo-3-fluoro-2-hydroxy-
- SCHEMBL505061
- CS-0330722
- 876918-40-0
- DS-5695
- DTXSID60728753
- A904651
- FWBWMUKWNHRVEE-UHFFFAOYSA-N
- AKOS016013356
- BKB91840
- DB-368492
- G62158
-
- MDL： MFCD24038783
- Inchi： 1S/C7H3BrFNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
- InChI Key： FWBWMUKWNHRVEE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C#N)C=1)O)F
Computed Properties
- Exact Mass: 214.93820g/mol
- Monoisotopic Mass: 214.93820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44Ų
5-Bromo-3-fluoro-2-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025659-250mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 250mg |
$475.20 | 2023-08-31 | |
| Alichem | A013025659-500mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 500mg |
$790.55 | 2023-08-31 | |
| Alichem | A013025659-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Chemenu | CM153931-1g |
5-bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 95% | 1g |
$547 | 2023-01-09 | |
| Ambeed | A895404-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
$557.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-100mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 100mg |
￥2131.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-250mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 250mg |
￥3322.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401392-1g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 97% | 1g |
￥6045.00 | 2024-04-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY384776-0.25g |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | ≥95% | 0.25g |
¥2729.00 | 2025-04-12 | |
| Ambeed | A895404-100mg |
5-Bromo-3-fluoro-2-hydroxybenzonitrile |
876918-40-0 | 95% | 100mg |
$407.0 | 2025-04-16 |
5-Bromo-3-fluoro-2-hydroxybenzonitrile Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile) Related Products
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